Cas no 1337017-69-2 (methyl 5-(1-amino-2,2,2-trifluoroethyl)-2-hydroxybenzoate)

• Product Name: methyl 5-(1-amino-2,2,2-trifluoroethyl)-2-hydroxybenzoate
• CAS No: 1337017-69-2
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 5895006
• PubChem ID: 165700399
• Update Time: 2025-06-28

methyl 5-(1-amino-2,2,2-trifluoroethyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-2,2,2-trifluoroethyl)-2-hydroxybenzoate
• EN300-1961614
• 1337017-69-2

• Inchi： 1S/C10H10F3NO3/c1-17-9(16)6-4-5(2-3-7(6)15)8(14)10(11,12)13/h2-4,8,15H,14H2,1H3
• InChI Key： GDKODFGPGABSCE-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C(=O)OC)C=1)O)N)(F)F

Computed Properties

• Exact Mass: 249.06127767g/mol
• Monoisotopic Mass: 249.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 5-(1-amino-2,2,2-trifluoroethyl)-2-hydroxybenzoate

Methyl 5-(1-amino-2,2,2-trifluoroethyl)-2-hydroxybenzoate: A Comprehensive Overview

Methyl 5-(1-amino-2,2,2-trifluoroethyl)-2-hydroxybenzoate, with the CAS number 1337017-69-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a benzoate ester group with a trifluoroethyl amino substituent, making it a versatile building block for various chemical reactions.

The benzoate ester group in methyl 5-(1-amino-2,2,2-trifluoroethyl)-2-hydroxybenzoate plays a crucial role in its chemical reactivity. The presence of the trifluoroethyl group introduces steric hindrance and electronic effects that can influence the compound's behavior in different chemical environments. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of drugs, making this compound a valuable candidate for further research.

One of the key aspects of methyl 5-(1-amino-2,2,2-trifluoroethyl)-2-hydroxybenzoate is its potential as an intermediate in the synthesis of bioactive molecules. The amino group present in the structure can undergo various transformations, such as alkylation or acylation, to yield derivatives with enhanced biological activity. Researchers have explored the use of this compound in the development of antidepressants and neuroprotective agents, leveraging its ability to interact with key neurotransmitter systems.

The synthesis of methyl 5-(1-amino-2,2,2-trifluoroethyl)-2-hydroxybenzoate involves a multi-step process that combines principles from organic synthesis and fluorine chemistry. The introduction of the trifluoroethyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made it possible to streamline the synthesis process, reducing costs and improving scalability.

In terms of applications, methyl 5-(1-amino-2,2,2-trifluoroethyl)-2-hydroxybenzoate has shown promise in the field of drug delivery systems. Its hydroxyl group can be functionalized to create targeted drug carriers or improve the solubility of poorly water-soluble drugs. Additionally, the compound's ability to form stable complexes with metal ions has led to its investigation as a potential ligand in coordination chemistry.

Recent studies have also focused on the biodegradation and environmental impact of methyl 5-(1-amino-2,2,2-trifluoroethyl)-hydroxybenzoate. Understanding its fate in natural ecosystems is crucial for assessing its safety and sustainability as a chemical product. Researchers have employed advanced analytical techniques to monitor its degradation pathways under various environmental conditions.

Furthermore, methyl 5-(1-amino-trifluoroethyl)-hydroxybenzoate has been studied for its potential role in green chemistry initiatives. Its fluorinated structure offers opportunities for developing energy-efficient materials and processes. By incorporating this compound into polymer systems or catalytic frameworks, scientists aim to create more sustainable solutions for industrial applications.

In conclusion, methyl 5-(1-amino-trifluoroethyl)-hydroxybenzoate (CAS No: 1337017-69-69) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery and material science. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing modern chemistry.